Cas no 1401222-88-5 (isopropyl 3-oxoazetidine-1-carboxylate)

• Product Name: isopropyl 3-oxoazetidine-1-carboxylate
• CAS No: 1401222-88-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 2126358
• Update Time: 2023-11-19

isopropyl 3-oxoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 3-oxoazetidine-1-carboxylate
• CID 130119321
• 1-Azetidinecarboxylic acid, 3-oxo-, 1-methylethyl ester

• Inchi： 1S/C7H11NO3/c1-5(2)11-7(10)8-3-6(9)4-8/h5H,3-4H2,1-2H3
• InChI Key： XAPYKXSGCKFIIQ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(N1CC(C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 243.7±33.0 °C(Predicted)
• pka: -1.97±0.20(Predicted)